2,4,6-trimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• InChI: InChI=1S/C25H25NO3S/c1-15-12-16(2)25(17(3)13-15)30(27,28)26-22-14-21-19-9-6-7-11-23(19)29-24(21)20-10-5-4-8-18(20)22/h4-5,8,10,12-14,26H,6-7,9,11H2,1-3H3
• InChI Key: UHSKJAJTEMYEOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC5=C3CCCC5)C
• Molecular Formula: C25H25NO3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 442535-92-4

Description

2,4,6-trimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H25NO3S and its molecular weight is 419.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The novel synthesis of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups, including compounds that exhibit high singlet oxygen quantum yield, is of significant interest for photodynamic therapy (PDT). One such compound, characterized by its spectroscopic, photophysical, and photochemical properties, demonstrates potential as a Type II photosensitizer for cancer treatment in PDT. Its high singlet oxygen quantum yield and good fluorescence properties make it a promising candidate for further exploration in medical applications aimed at combatting cancer through photodynamic therapeutic methods (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Properties

Hybrid molecules formed between benzenesulfonamides and active antimicrobial benzo[d]isothiazol-3-ones have been synthesized and evaluated for their antimicrobial activity. These compounds demonstrate moderate antibacterial properties against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus and Staphylococcus epidermidis, while showing no inhibitory effect on gram-negative Escherichia coli up to a certain concentration. Notably, synergistic inhibitory activity is observed when tested in combination with trimethoprim against S. aureus. Furthermore, compound 4c inhibits the growth of Saccharomyces cerevisiae and Cryptococcus neoformans yeasts and several dermatophytes, highlighting its potential for addressing fungal infections (Zani, Incerti, Ferretti, & Vicini, 2009).